(E)-2-cyano-N-(4-fluorophenyl)-3-(5-(4-sulfamoylphenyl)furan-2-yl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(4-fluorophenyl)-3-[5-(4-sulfamoylphenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C20H14FN3O4S/c21-15-3-5-16(6-4-15)24-20(25)14(12-22)11-17-7-10-19(28-17)13-1-8-18(9-2-13)29(23,26)27/h1-11H,(H,24,25)(H2,23,26,27)/b14-11+
• InChI Key: OPFMGANWNHJGRP-SDNWHVSQSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C(C#N)C(=O)NC3=CC=C(C=C3)F)S(=O)(=O)N
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=CC=C(C=C3)F)S(=O)(=O)N
• Molecular Formula: C20H14FN3O4S
• Molecular Weight: 411.4 g/mol

Description

(E)-2-cyano-N-(4-fluorophenyl)-3-(5-(4-sulfamoylphenyl)furan-2-yl)acrylamide, also known as TAK-659, is a novel small molecule inhibitor that has been extensively studied for its potential in treating various types of cancer. It is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase) and has shown promising results in preclinical studies.

Scientific Research Applications

Virology Application

A novel chemical compound resembling the structure has been identified as a potential inhibitor against SARS coronavirus by suppressing the enzymatic activities of the virus's helicase. This compound demonstrated significant inhibitory effects without cytotoxicity, suggesting its potential development as an antiviral agent (Lee et al., 2017).

Organic Chemistry Synthesis

In the realm of green organic chemistry, the enantioselective ene-reduction of E-2-cyano-3-(furan-2-yl) acrylamide to (R)-2-cyano-3-(furan-2-yl)propanamide using marine and terrestrial fungi was reported. This process highlights an environmentally friendly method of producing compounds with a CN-bearing stereogenic center, opening pathways for novel syntheses (Jimenez et al., 2019).

Corrosion Inhibition

Research into the corrosion inhibition properties of acrylamide derivatives for copper in nitric acid solutions revealed that such compounds can effectively prevent corrosion. This suggests applications in the protection of metal surfaces, with the potential for industrial applications in materials science (Abu-Rayyan et al., 2022).

Biochemistry and Molecular Biology

Studies on the quenching of tryptophanyl fluorescence by acrylamide derivatives have provided insights into protein structure and dynamics. This method has applications in investigating protein conformational changes and enzyme-inhibitor interactions, highlighting its importance in biochemical research (Eftink & Ghiron, 1976).